Cas no 946199-05-9 (N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-3-methoxybenzamide)

• Product Name: N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-3-methoxybenzamide
• CAS No: 946199-05-9
• MF: C₁₆H₂₀N₂O₂S
• MW: 304.407202720642
• CID: 6603521
• PubChem ID: 16931168
• Update Time: 2025-08-05

N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-3-methoxybenzamide
• Benzamide, N-[2-(dimethylamino)-2-(3-thienyl)ethyl]-3-methoxy-
• AKOS024645741
• N-[2-(dimethylamino)-2-thiophen-3-ylethyl]-3-methoxybenzamide
• 946199-05-9
• F2392-0077
• N-[2-(dimethylamino)-2-(thiophen-3-yl)ethyl]-3-methoxybenzamide
• N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-3-methoxybenzamide

• Inchi： 1S/C16H20N2O2S/c1-18(2)15(13-7-8-21-11-13)10-17-16(19)12-5-4-6-14(9-12)20-3/h4-9,11,15H,10H2,1-3H3,(H,17,19)
• InChI Key： FDZLNIDKRJSSNA-UHFFFAOYSA-N
• SMILES： C(NCC(N(C)C)C1C=CSC=1)(=O)C1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 304.12454906g/mol
• Monoisotopic Mass: 304.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.8Ų

Experimental Properties

• Density: 1.164±0.06 g/cm3(Predicted)
• Boiling Point: 463.1±45.0 °C(Predicted)
• pka: 14.41±0.46(Predicted)

Additional information on N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-3-methoxybenzamide

Comprehensive Overview of N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-3-methoxybenzamide (CAS No. 946199-05-9)

N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-3-methoxybenzamide, with the CAS number 946199-05-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a thiophene ring, a dimethylamino group, and a methoxybenzamide moiety, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The growing demand for novel small-molecule therapeutics has placed compounds like N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-3-methoxybenzamide at the forefront of modern medicinal chemistry. Its thiophene component is a common motif in drugs targeting neurological and inflammatory conditions, while the methoxybenzamide group is often associated with improved metabolic stability. These attributes make it a promising candidate for further exploration in treating conditions such as chronic pain, neurodegenerative diseases, and mood disorders, which are currently high-priority areas in global healthcare.

In the context of AI-driven drug discovery, CAS 946199-05-9 exemplifies how computational models can predict compound interactions with biological targets. Recent advancements in machine learning and molecular docking simulations have accelerated the identification of potential applications for this compound. For instance, its affinity for specific G-protein-coupled receptors (GPCRs) could be leveraged to design next-generation therapeutics with fewer side effects. This aligns with the increasing user searches for "AI in drug development" and "computational chemistry tools," reflecting a broader trend toward technology-enabled research.

Another area of interest is the compound's potential role in precision medicine. With the rise of personalized treatment strategies, N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-3-methoxybenzamide could be tailored to individual genetic profiles, addressing variability in drug response. This resonates with frequently searched terms like "personalized therapy" and "biomarker-driven drug design," highlighting the public's growing curiosity about customized healthcare solutions. Its dimethylamino group, in particular, may contribute to modulating drug-receptor interactions in a patient-specific manner.

From a synthetic chemistry perspective, the compound's methoxybenzamide and thiophene units offer opportunities for structural optimization. Chemists are exploring derivatives of CAS 946199-05-9 to improve pharmacokinetic properties such as solubility and half-life. Such efforts are critical in addressing common challenges in drug formulation, a topic frequently queried in search engines as "how to enhance drug solubility" or "strategies for prolonged drug action." These investigations underscore the compound's relevance in overcoming real-world pharmaceutical hurdles.

Environmental and sustainability considerations are also shaping research around N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-3-methoxybenzamide. With increasing scrutiny on green chemistry practices, scientists are evaluating eco-friendly synthesis routes for this compound. Searches for "sustainable drug synthesis" and "green solvents in pharmaceuticals" reflect this shift, and CAS 946199-05-9 serves as a case study for balancing efficacy with environmental responsibility. Innovations in catalytic methods and solvent selection could further enhance its appeal to environmentally conscious stakeholders.

In summary, N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-3-methoxybenzamide (946199-05-9) represents a multifaceted compound with significant potential across drug discovery, AI-aided research, and precision medicine. Its structural features align with contemporary scientific priorities, while its applications address pressing healthcare needs. As research progresses, this compound is poised to contribute meaningfully to advancements in therapeutic development and sustainable chemistry practices.